dimethyl {3-[methyl(phenyl)amino]-2-propen-1-ylidene}malonate

• IUPAC Name: dimethyl 2-[(E)-3-(N-methylanilino)prop-2-enylidene]propanedioate
• InChI: InChI=1S/C15H17NO4/c1-16(12-8-5-4-6-9-12)11-7-10-13(14(17)19-2)15(18)20-3/h4-11H,1-3H3/b11-7+
• InChI Key: QGXVURPCALMWLY-YRNVUSSQSA-N
• Canonical SMILES: CN(C=CC=C(C(=O)OC)C(=O)OC)C1=CC=CC=C1
• Isomeric SMILES: CN(/C=C/C=C(C(=O)OC)C(=O)OC)C1=CC=CC=C1
• Molecular Formula: C15H17NO4
• Molecular Weight: 275.30 g/mol

Description

The description of an organic compound usually includes its molecular formula, structural formula, and functional groups. The compound you mentioned appears to contain a dimethylamino group and a phenyl group, which are common in many organic compounds.

Synthesis Analysis

The synthesis of organic compounds often involves reactions such as nucleophilic substitutions, reductions, or condensations. The specific synthesis pathway would depend on the functional groups present in the molecule.

Molecular Structure Analysis

The molecular structure of an organic compound can be determined using techniques such as X-ray crystallography, nuclear magnetic resonance (NMR) spectroscopy, and infrared (IR) spectroscopy.

Chemical Reactions Analysis

The chemical reactivity of an organic compound is largely determined by its functional groups. For example, amines can react with acids to form salts, and carbonyl groups can undergo nucleophilic addition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of an organic compound include its melting point, boiling point, solubility in various solvents, and reactivity with common reagents.

Mechanism of Action

The mechanism of action is typically discussed in the context of bioactive compounds. It describes how the compound interacts with biological targets to exert its effects.

Safety and Hazards

The safety and hazards of an organic compound are usually determined through toxicological studies. This can include information on the compound’s flammability, corrosivity, and potential health effects.

Future Directions

Future research on an organic compound could involve exploring its potential applications, developing more efficient synthesis methods, or investigating its mechanism of action in more detail.